5-(1,3-Dioxolan-2-YL)-2-(2-methoxybenzoyl)thiophene
Description
5-(1,3-Dioxolan-2-YL)-2-(2-methoxybenzoyl)thiophene, also known as 5-DMT, is a heterocyclic aromatic compound belonging to the thiophene family. It is a versatile compound with many potential applications in both organic synthesis and pharmaceutical research.
Scientific Research Applications
Pharmaceutical Industry Applications
Thiophene derivatives have been found to possess a broad spectrum of pharmacological potential, making them valuable in the development of new medications. They are particularly noted for their therapeutic properties and have attracted significant interest from both academia and the pharmaceutical industry .
Material Science Applications
In material science, thiophene derivatives are utilized for their unique properties as corrosion inhibitors, which is crucial in industrial chemistry to enhance the longevity and durability of materials .
Antimicrobial Applications
Thiophene derivatives exhibit high antimicrobial activity against various microbial infections. Research efforts continue to identify the most active thiophene derivatives to combat current microbial threats effectively .
Anti-Inflammatory and Anticancer Applications
These compounds have shown remarkable properties as anti-inflammatory and anticancer agents, indicating their potential in treating various inflammatory conditions and cancers .
Agrochemical Applications
Thiophene derivatives also find applications in the agrochemical industry due to their therapeutic properties, which can be leveraged in developing new pesticides or herbicides .
Dye Industry Applications
The dye industry benefits from the use of thiophene derivatives as intermediaries, given their wide range of applications and properties suitable for dye manufacturing .
Antioxidant Properties
With notable antioxidant activities, thiophene derivatives are being studied for their ability to protect against oxidative stress-related damage, which has implications in various health conditions .
Antipsychotic and Antianxiety Properties
Lastly, these compounds have been identified to possess antipsychotic and antianxiety properties, suggesting their use in developing treatments for mental health disorders .
properties
IUPAC Name |
[5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(2-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4S/c1-17-11-5-3-2-4-10(11)14(16)12-6-7-13(20-12)15-18-8-9-19-15/h2-7,15H,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEKBIAMKKAQESI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=CC=C(S2)C3OCCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20641919 |
Source
|
| Record name | [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](2-methoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20641919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1,3-Dioxolan-2-YL)-2-(2-methoxybenzoyl)thiophene | |
CAS RN |
898773-08-5 |
Source
|
| Record name | [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](2-methoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20641919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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